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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties and
phase equilibria of the ruthenium-sulfide (Ru-S) system. The information presented herein is
crucial for researchers and professionals involved in materials science, catalysis, and drug
development where ruthenium-based compounds are of interest. This document summarizes
available quantitative data, details experimental protocols for the synthesis of ruthenium
sulfides, and presents logical relationships through diagrams to facilitate a deeper
understanding of the Ru-S system.

Thermodynamic Data of Ruthenium Sulfide Phases

The primary stable phase in the ruthenium-sulfur system is ruthenium disulfide (RuSz), which
crystallizes in the pyrite structure.[1][2] While a complete, experimentally determined phase
diagram for the Ru-S system is not readily available in the public domain, we can compile the
known thermodynamic data for RuSz. The data presented below is a combination of
computationally derived values from the Materials Project and experimentally inferred
information.[3]
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It is important to note that experimental thermodynamic data for ruthenium sulfides are
sparse. One study has indicated through calculations that the Gibbs free energy of formation
for RuS:z is lower (more negative), and therefore more favorable, than that of other platinum
group metal sulfides like iridium and osmium disulfides.[4]

Table 1: Thermodynamic Properties of Ruthenium Disulfide (RuS2) at Standard Conditions
(298.15 K, 1 atm)

Property Symbol Value Unit Source Type
Formation

Ef -2.131 eV/atom Calculation[3]
Energy
Standard
Enthalpy of AHf° (unavailable) kJ/mol -
Formation

Standard Gibbs
Free Energy of AGT° (unavailable) kJ/mol -

Formation

Standard Molar _
Se (unavailable) J/(mol-K) -
Entropy

Note: The formation energy from the Materials Project is a calculated value and can be used as
an estimate of the enthalpy of formation. Direct experimental values for AHf°, AGf°, and S° are
not consistently reported in the literature.

Phase Equilibria and Stability

The stability of ruthenium sulfide phases is a function of temperature, pressure, and sulfur
partial pressure. While a complete T-P-x phase diagram for the Ru-S system is not available,
some general stability observations can be made.

» RuS:z (Pyrite Structure): This is the most commonly synthesized and studied phase of
ruthenium sulfide. It is known to be a diamagnetic semiconductor.[2] Ab initio molecular
dynamics calculations have shown that certain structures of RuS: are stable at temperatures
as high as 1200 K.[5] The natural mineral form of RuS: is laurite.[2]
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Due to the lack of a detailed Ru-S phase diagram, we can look at the phase diagram of a
similar platinum group metal sulfide system, such as the Platinum-Sulfur (Pt-S) system, for
qualitative comparison. In the Pt-S system, the stability of different sulfide phases (e.g., PtS,
PtSz2) is dependent on the sulfur partial pressure and temperature.[4] A similar dependence is
expected for the Ru-S system.

Experimental Protocols for Synthesis

Several methods have been successfully employed for the synthesis of ruthenium sulfide,
primarily focusing on RuSa.

Chemical Vapor Transport (CVT)

Chemical Vapor Transport is a widely used technique for growing high-quality single crystals of
RuS2.

o Workflow for Chemical Vapor Transport Synthesis of RuS:2

Crystal Growth

Click to download full resolution via product page

Caption: Workflow for the synthesis of RuS:z single crystals via Chemical Vapor Transport.

Hydrothermal Synthesis

Hydrothermal methods are suitable for producing nanocrystalline ruthenium sulfides.

o Workflow for Hydrothermal Synthesis of Cobalt Ruthenium Sulfides
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Caption: Generalized workflow for the hydrothermal synthesis of cobalt ruthenium sulfides.[6]

Characterization of Ruthenium Sulfide

The synthesized ruthenium sulfide materials are typically characterized by a variety of
analytical techniques to determine their crystal structure, composition, and purity.

» Logical Relationship of Characterization Techniques
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Caption: Key techniques for the characterization of synthesized ruthenium sulfide.
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Concluding Remarks

This guide has consolidated the available thermodynamic data, phase stability information, and
synthesis protocols for the ruthenium-sulfide system, with a primary focus on ruthenium
disulfide (RuSz). The lack of a comprehensive, experimentally validated Ru-S phase diagram
highlights a significant gap in the literature and presents an opportunity for future research. The
provided synthesis workflows and characterization pathways offer a practical foundation for
researchers working with these materials. Further computational studies, such as those
employing the CALPHAD (CALculation of PHAse Diagrams) methodology, combined with
targeted experimental investigations, are necessary to fully elucidate the thermodynamic
landscape of the Ru-S system.[7][8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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